3-Methyl-5-(m-tolyl)-1,2,4-oxadiazole

• IUPAC Name: 3-methyl-5-(3-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C10H10N2O/c1-7-4-3-5-9(6-7)10-11-8(2)12-13-10/h3-6H,1-2H3
• InChI Key: XAYNFRRQKNFQNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=NO2)C
• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol

Description

3-Methyl-5-(m-tolyl)-1,2,4-oxadiazole is a chemical compound that contains a tolyl group. The tolyl group is a functional group related to toluene and is commonly found in the structure of diverse chemical compounds. It is considered nonpolar and hydrophobic.

Scientific Research Applications

• Catalytic Applications : One study explored the use of substituted 1-(isoxazol-3-yl)methyl-1H-1,2,3-triazoles, which are structurally related to 3-Methyl-5-(m-tolyl)-1,2,4-oxadiazole. These compounds were used as ligands in the preparation of palladium(II) complexes, which showed high-turnover-number catalysis for C-C cross-coupling reactions under Green Chemistry conditions (Bumagin et al., 2018).

• Anti-protozoal Activity : Another study synthesized a series of novel oxadiazolyl pyrrolo triazole diones, which are related to the 1,2,4-oxadiazole family. These compounds were tested for in vitro anti-protozoal and cytotoxic activities, indicating potential biological applications (Dürüst et al., 2012).

• Fluorinated Heterocycles Synthesis : The photochemistry of 3-N-alkylamino-5-perfluoroalkyl-1,2,4-oxadiazoles, a related compound class, was investigated. This study provided insights into the synthesis of fluorinated 1,3,4-oxadiazoles and 1,2,4-triazoles, highlighting potential applications in fluorinated structure synthesis (Pace et al., 2004).

• Molecular Stability Analysis : A theoretical study investigated the stability and structural properties of Oxadiasole and Thiadiasole isomers, which include 1,2,4-Oxadiazole. This research provides valuable insights into the relative stabilities and structural parameters of these compounds (Karimi, 2016).

• Antibacterial Activity : Some studies have examined the antibacterial effects of oxadiazole derivatives. For instance, a compound with the 1,3,4-oxadiazole moiety exhibited appreciable antibacterial effect, suggesting potential applications in antimicrobial therapies (Chehrouri & Othman, 2021).

• Corrosion Inhibition : 1,3,4-Oxadiazole derivatives have been synthesized and assessed for their corrosion inhibition ability towards mild steel in acidic environments, indicating applications in material science and engineering (Ammal et al., 2018).

• Synthetic Applications : The utility of 3-methyl-4H-[1,2,4]-oxadiazol-5-one as a protected acetamidine in various synthetic sequences has been demonstrated, indicating its versatility in organic synthesis (Moormann et al., 2004).